Cas no 113444-53-4 (1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl-)

1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl- structure
113444-53-4 structure
Product Name:1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl-
CAS No:113444-53-4
MF:C5H4BrN3
MW:186.009359359741
CID:3625951
PubChem ID:13897523
Update Time:2025-04-22

1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl-
    • 1H-Imidazole-5-carbonitrile, 2-bromo-4-methyl-
    • MFCD24593043
    • 113444-53-4
    • SY342275
    • 2-Bromo-4-methyl-1H-imidazole-5-carbonitrile
    • Inchi: 1S/C5H4BrN3/c1-3-4(2-7)9-5(6)8-3/h1H3,(H,8,9)
    • InChI Key: UAYQIAJLYLSFCL-UHFFFAOYSA-N
    • SMILES: C1(Br)NC(C#N)=C(C)N=1

Computed Properties

  • Exact Mass: 184.95886Da
  • Monoisotopic Mass: 184.95886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.5Ų

1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1765214-1g
2-Bromo-4-methyl-1H-imidazole-5-carbonitrile
113444-53-4 98%
1g
¥28687.00 2024-08-09
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